Cas no 940986-93-6 (5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940986-93-6
• MF: C₂₅H₂₄N₄O₃
• MW: 428.483065605164
• CID: 5429157
• Update Time: 2025-06-08

5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H24N4O3/c1-2-31-21-11-9-20(10-12-21)24(30)28-14-16-29(17-15-28)25-22(18-26)27-23(32-25)13-8-19-6-4-3-5-7-19/h3-13H,2,14-17H2,1H3/b13-8+
• InChI Key： PZHCGNHFPINAGG-MDWZMJQESA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(OCC)C=C3)CC2)=C(C#N)N=C1/C=C/C1=CC=CC=C1

Additional information on 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940986-93-6)

5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940986-93-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile is composed of a central 1,3-oxazole ring substituted with a piperazine moiety and a phenylethene group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for drug development.

Recent research has highlighted the potential of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile has also shown promise in neurodegenerative disease models. A study conducted by researchers at the University of California found that the compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The mechanism behind this effect is thought to involve the modulation of oxidative stress and mitochondrial function, which are key factors in the pathogenesis of neurodegenerative disorders.

The pharmacokinetic profile of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-thiazole--carbonitrile has also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These properties are crucial for the development of effective therapeutic agents that can be administered conveniently to patients.

In terms of safety, preliminary toxicological studies have indicated that 5--4-(-4--ethoxybenzoyl-)-piperazin--1--yl--2-(E)-2-(-phenylethenyl-)-1,)-3-(-oxazole-)-4-(-carbonitrile) is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive safety assessments are necessary before it can be advanced to human clinical trials.

The synthesis of 5-(E)-2-(-phenylethenyl-)-1,(-3-)-oxazole-(-4-)((CAS No. 940986-)93(6)) involves several steps and requires careful optimization to achieve high yields and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods have contributed to the efficient production of the compound on both laboratory and industrial scales.

In conclusion, 5-(E)-2-(phenylethenyl)-1,(3)-oxazole-(4) (CAS No. 940986%(%)(%)(%)(%)(%)(%)(%)(%) (<%)) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full range of properties and optimize its structure for enhanced efficacy and safety. As new findings emerge, this compound may play a significant role in advancing our understanding and treatment of various diseases.